Cas no 2204368-00-1 (3-oxa-7-azabicyclo3.3.1nonane hydrochloride)

• Product Name: 3-oxa-7-azabicyclo3.3.1nonane hydrochloride
• CAS No: 2204368-00-1
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28992104
• CID: 5461730
• PubChem ID: 131664459
• Update Time: 2025-05-27

3-oxa-7-azabicyclo3.3.1nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-7-azabicyclo[3.3.1]nonane, hydrochloride (1:1)
• 3-oxa-7-azabicyclo3.3.1nonane hydrochloride

• MDL： MFCD28992104
• Inchi： 1S/C7H13NO.ClH/c1-6-2-8-3-7(1)5-9-4-6;/h6-8H,1-5H2;1H
• InChI Key： PSQLPRZYBUIZLK-UHFFFAOYSA-N
• SMILES： C12COCC(CNC1)C2.Cl

Additional information on 3-oxa-7-azabicyclo3.3.1nonane hydrochloride

Comprehensive Overview of 3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 2204368-00-1)

3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 2204368-00-1) is a bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a bridged heterocycle, combines oxygen and nitrogen atoms within its framework, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting central nervous system (CNS) disorders and enzyme inhibition.

The molecular structure of 3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride features a rigid bicyclic core, which enhances its binding affinity to biological targets. This characteristic is crucial for designing highly selective inhibitors or modulators in medicinal chemistry. Recent studies have explored its role in the development of neurological therapeutics, aligning with the growing demand for innovative treatments for conditions like neurodegenerative diseases and mood disorders. The compound's CAS No. 2204368-00-1 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In addition to its pharmaceutical potential, 3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride is also investigated for its utility in catalysis and material science. Its stability under various conditions makes it a candidate for green chemistry applications, a topic of increasing interest among environmentally conscious researchers. The compound's synthetic accessibility and scalability further contribute to its appeal in industrial settings, where efficiency and sustainability are prioritized.

From a search engine optimization (SEO) perspective, keywords such as "3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride synthesis", "CAS 2204368-00-1 applications", and "bridged heterocycles in drug design" are highly relevant. These terms reflect common queries from chemists and pharmacologists seeking detailed information about this compound. By addressing these topics, this article aims to provide a comprehensive resource that meets the needs of both academic and industrial audiences.

Another area of interest is the compound's potential role in artificial intelligence (AI)-driven drug discovery. With the rise of machine learning and computational chemistry, researchers are leveraging tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling to predict the behavior of 3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride in biological systems. This aligns with the broader trend of integrating AI in pharmaceutical R&D, a hot topic in scientific communities.

Quality control and analytical methods for 3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride are also critical discussion points. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed to ensure the compound's purity and consistency. These methods are essential for meeting regulatory standards in pharmaceutical manufacturing, another frequently searched topic.

In summary, 3-oxa-7-azabicyclo[3.3.1]nonane hydrochloride (CAS No. 2204368-00-1) is a multifaceted compound with broad applications in drug development, catalysis, and material science. Its structural uniqueness and functional versatility make it a valuable subject of ongoing research. By addressing current trends like AI in chemistry and green synthesis, this article highlights the compound's relevance in modern scientific endeavors while optimizing for search engine visibility.